sn-Glycerol 3-phosphate bis(cyclohexylammonium) salt

• IUPAC Name: cyclohexanamine;[(2R)-2,3-dihydroxypropyl] dihydrogen phosphate
• InChI: InChI=1S/2C6H13N.C3H9O6P/c2*7-6-4-2-1-3-5-6;4-1-3(5)2-9-10(6,7)8/h2*6H,1-5,7H2;3-5H,1-2H2,(H2,6,7,8)/t;;3-/m..1/s1
• InChI Key: FWIDSLORBURWJY-CFMHHUGTSA-N
• Canonical SMILES: C1CCC(CC1)N.C1CCC(CC1)N.C(C(COP(=O)(O)O)O)O
• Isomeric SMILES: C1CCC(CC1)N.C1CCC(CC1)N.C([C@H](COP(=O)(O)O)O)O
• Molecular Formula: C15H35N2O6P
• DSSTOX Substance ID: DTXSID9046603
• Molecular Weight: 370.42 g/mol
• CAS RN: 29849-82-9

Description

Sn-Glycerol 3-phosphate bis(cyclohexylammonium) salt is a useful research compound. Its molecular formula is C15H35N2O6P and its molecular weight is 370.42 g/mol. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Synthesis and Phospholipid Studies

• Biosynthesis of Bis(monoacylglycero)phosphate (BMP) : Research by Amidon, Brown, and Waite (1996) in "Biochemistry" discusses the enzymatic synthesis of BMP, an important lipid in macrophages, from phosphatidylglycerol. The study highlights the roles of phospholipase A and transacylase activities in this process, suggesting a significant function of these enzymes in macrophage lipid metabolism (Amidon, Brown, & Waite, 1996).

• Fluorinated Phosphonate Analogues : Nieschalk et al. (1996) in "Tetrahedron" synthesized cyclohexylammonium salts of fluorinated phosphonate analogues of sn-glycerol-3-phosphate. Their research provides insights into the kinetic behavior of these analogues with glycerol-3-phosphate dehydrogenase, revealing potential applications in bioorganic chemistry (Nieschalk et al., 1996).

Lipid Membrane and Stereoisomer Analysis

• Membrane Structure and Dynamics : The work of Hayakawa et al. (2006) in "Biochemistry" focuses on the differential membrane packing of BMP stereoisomers. This study is pivotal in understanding the thermotropic phase behavior and membrane structure, which are crucial for applications in cellular biology and pharmacology (Hayakawa et al., 2006).

• Lysobisphosphatidic Acid (LBPA) Isomers : Goursot et al. (2010) in "The journal of physical chemistry. B" explored the structure, dynamics, and energetics of LBPA isomers. Their findings on the structural differences and stability of these isomers contribute significantly to the understanding of LBPA's specific functions in cholesterol metabolism (Goursot et al., 2010).

Bioorganic Chemistry and Synthesis

• Synthesis and Stability of Acyloxymethyl Phosphates : Srivastva and Farquhar (1984) in "Bioorganic Chemistry" studied the stability of bis(acyloxymethyl) esters of phenyl phosphate and benzyl phosphate, including those isolated as cyclohexylammonium salts. This research contributes to the understanding of the reactivity and stability of phosphate protective groups in bioorganic synthesis (Srivastva & Farquhar, 1984).

• Reactivity with SnMe3 Cl : Diallo et al. (2014) in "Main Group Metal Chemistry" examined the reactivity of bis(cyclohexylammonium) 4-nitrophenylphosphate with SnMe3 Cl. Their findings on the formation of a supramolecular coordination network offer insights into the applications of these compounds in coordination chemistry and material science (Diallo et al., 2014).